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Compound of Interest

1-(3-Chlorophenyl)-4-
Compound Name:
propylpiperazine

Cat. No.: B135626

An In-Depth Technical Guide to the Safety and Handling of 1-(3-Chlorophenyl)-4-
propylpiperazine and Related Compounds

Disclaimer: Direct safety, handling, and toxicological data for 1-(3-Chlorophenyl)-4-
propylpiperazine is not readily available in the provided search results. This guide has been
compiled using data from its close structural analog, 1-(3-Chlorophenyl)-4-(3-
chloropropyl)piperazine hydrochloride (CAS: 52605-52-4), and the parent compound, 1-(3-
Chlorophenyl)piperazine (mCPP). Researchers should handle 1-(3-Chlorophenyl)-4-
propylpiperazine with the utmost caution, assuming a similar or potentially greater hazard
profile than these related compounds.

Hazard Identification and Classification

1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride is classified as a hazardous
substance.[1][2] It is an irritant and may cause respiratory irritation.[1][2]

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Irritation 2
[2]
o H319: Causes serious eye
Eye Irritation 2/2A S
irritation.[1][2][3]
Specific target organ toxicity — 3 H335: May cause respiratory
single exposure irritation.[1][2]
o H301/H302: Toxic or harmful if
Acute Toxicity, Oral 3/4

swallowed.[3][4]

Signal Word: Warning[1][2] or Danger[3]

Hazard Pictograms:

e GHSO7 (Irritant)[1]

o GHSO06 (Toxic)[3]

Physical and Chemical Properties

The available data pertains to 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride.

Table 2: Physicochemical Data
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Property Value Source
Appearance White to off-white powder [1]
Molecular Formula C13H18CI2N2-HCl [1]
Molecular Weight 309.66 g/mol [1]
Melting Point 198-203 °C [11[2]

Soluble in warm DMSO and
Solubility warm Methanol.[1] Does not [1][5]

mix well with water.[5]

- Stable under ordinary
Stability B [1][5]
conditions of use and storage.

Safe Handling and Storage

Proper handling and storage are crucial to minimize exposure and risk.

Handling

» Engineering Controls: Use only in a well-ventilated area, preferably under a chemical fume
hood.[6][7] Ensure eyewash stations and safety showers are close to the workstation.[7]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[1][6]

o Skin Protection: Wear appropriate protective gloves (e.qg., nitrile rubber) and clothing to
prevent skin exposure.[5][6] Contaminated gloves should be replaced immediately.[5]

o Respiratory Protection: For operations generating dust, use a NIOSH-approved particulate
respirator (e.g., N95 or better).[8]

o General Hygiene: Avoid breathing dust.[1][6] Do not get in eyes, on skin, or on clothing.[1]
Wash hands and any exposed skin thoroughly after handling.[6] Do not eat, drink, or smoke
in work areas.[6]
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Storage

o Store in a cool, dry, and well-ventilated area.[1]
o Keep container tightly closed and protected from sunlight and moisture.[1][6]
o Store locked up.[6][7]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[5]

First-Aid and Emergency Procedures

Immediate medical attention is required for significant exposures.[6][7]

Table 3: First-Aid Measures
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Exposure Route First-Aid Procedure Source

Remove victim to fresh air and
keep at rest in a comfortable
position for breathing. If not
Inhalation breathing, give artificial [61[7]
respiration. Call a POISON
CENTER or doctor if you feel

unwell.

Immediately remove all
contaminated clothing. Flush
_ skin with plenty of soap and
Skin Contact ) [1][6]
water for at least 15 minutes. If
skin irritation occurs, get

medical advice/attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, lifting upper and
Eye Contact lower eyelids. Remove contact  [1][6]
lenses, if present and easy to
do. Continue rinsing and seek

medical advice.

Do NOT induce vomiting.
) Rinse mouth. Call a POISON
Ingestion [61[7]
CENTER or doctor

immediately.

Fire-Fighting Measures

o Extinguishing Media: Use foam, dry chemical powder, or carbon dioxide.[5]

e Hazards: The material is a combustible solid but propagates flame with difficulty.[5] Dust
clouds may form an explosive mixture with air.[5] Thermal decomposition can release
irritating and toxic gases, including carbon monoxide, carbon dioxide, nitrogen oxides, and
hydrogen chloride.[5][6]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[6]

Spill Response

» Ventilate the area of the leak or spill.[1]

Clean up spills immediately, avoiding dust generation.[5]

Wear appropriate PPE, including respiratory protection.[5]

Sweep up the material and shovel it into suitable containers for disposal.[6]

Do not let the product enter drains.[4]

Experimental Protocols

The following protocols are for the synthesis of the analog 1-(3-Chlorophenyl)-4-(3-
chloropropyl)piperazine hydrochloride and are provided for informational purposes.

Synthesis Protocol 1: Alkylation in Aqueous Acetone

This method involves the alkylation of 1-(3-chlorophenyl)piperazine with 1-bromo-3-
chloropropane.[9][10]

e Reaction Setup: To a solution of sodium hydroxide (0.184 mole) in 75 mL of water and 75 mL
of acetone, add 1-(3-chlorophenyl)piperazine hydrochloride (0.074 mole) and 1-bromo-3-
chloropropane (0.074 mole).[9]

e Reaction: Stir the resulting mixture at 27°C for 18 hours.[9]
o Work-up: Separate the organic layer and concentrate it to an oil under reduced pressure.[9]

 Purification: Treat the oil with hot (85°C) 6 N HCI until the solution is complete. Filter the
solution and store it at 5°C for 18 hours.[9]

« |solation: Collect the precipitate by filtration to yield the hydrochloride salt of the product.[9]
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Synthesis Protocol 2: Microwave-Assisted Synthesis

This method utilizes microwave radiation to accelerate the reaction.[11]

e Reaction Mixture: In a conical flask, combine 1-bromo-3-chloropropane (26 mmol), 1-(3-
chlorophenyl)piperazine hydrochloride (10 mmol), tetrabutylammonium bromide (TBAB, 10
mmol), and potassium carbonate (K2C0O3, 30 mmol) in 3 cm3 of acetonitrile/DMF.[11]

e Microwave Irradiation: Subject the mixture to microwave radiation. Monitor the reaction
progress by Thin Layer Chromatography (TLC).[11]

o Work-up: After the reaction is complete, add 50 cm?3 of water and filter the resulting product.
[11]

o Salt Formation: Dissolve the dried product in acetone and add a solution of 2M HCI in
dioxane until acidic.[11]

« |solation: Filter the precipitated hydrochloride salt on a Bichner funnel.[11]

1-(3-chlorophenyl)piperazine

1-bromo-3-chloropropane

Product

Reaction Work-up Purification & Salt Formation Final Product 1-(3-Chlorophenyl)-4-

(Stirring or Microwave) (Extraction/Filtration) (Acidification & Crystallization) (3-chloropropyl)piperazine HCI
Base (NaOH or K2CO3)
Solvent (Acetone/Water or Acetonitrile/DMF)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.chemicalbook.com/synthesis/52605-52-4.htm
https://www.chemicalbook.com/synthesis/52605-52-4.htm
https://www.chemicalbook.com/synthesis/52605-52-4.htm
https://www.chemicalbook.com/synthesis/52605-52-4.htm
https://www.chemicalbook.com/synthesis/52605-52-4.htm
https://www.chemicalbook.com/synthesis/52605-52-4.htm
https://www.benchchem.com/product/b135626?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135626?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: General workflow for the synthesis of 1-(3-Chlorophenyl)-4-(3-chloropropyl)piperazine
HCI.

Analytical Methods

Various analytical techniques can be used for the identification and quantification of piperazine
derivatives.[12][13]

o Gas Chromatography-Mass Spectrometry (GC-MS): A primary method for the separation

and identification of piperazines and their metabolites in various samples.[12][14]

High-Performance Liquid Chromatography (HPLC) with UV or DAD detection: Used for the
guantitative analysis of piperazine derivatives.[13] Derivatization with agents like NBD-CI
may be required for trace analysis of non-UV active piperazines.[13]

Thin Layer Chromatography (TLC): A simple and effective method for monitoring reaction
progress.[11]

Toxicological and Biological Information

Toxicology: No specific LD50 or LC50 data is available in the search results for 1-(3-
Chlorophenyl)-4-(3-chloropropyl)piperazine. The primary hazards are skin, eye, and
respiratory irritation.[1] Ingestion is considered harmful or toxic.[3][4] Long-term exposure to
high dust concentrations may cause changes in lung function.[5] The material is not reported
as a carcinogen by IARC, NTP, ACGIH, or OSHA.[1]

Metabolism: Studies on the related compound mCPP show extensive metabolism, primarily
through hydroxylation of the aromatic ring and degradation of the piperazine moiety.[14]

Signaling Pathways: The parent compound, 1-(3-chlorophenyl)piperazine (mCPP), is a
metabolite of the antidepressant trazodone and acts as a serotonergic agonist.[15] It binds to
and activates serotonin receptors.[15] However, no specific signaling pathway information
was found for 1-(3-Chlorophenyl)-4-propylpiperazine or its chloropropyl analog.
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Caption: Logical workflow for the safe handling of hazardous chemical powders in a research
setting.

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[5] Waste
material should be managed in an appropriate and approved waste disposal facility.[1] Do not
allow the chemical or wash water from cleaning equipment to enter drains.[5]

This guide provides a summary of the available safety and handling information for 1-(3-
Chlorophenyl)-4-(3-chloropropyl)piperazine hydrochloride as a surrogate for 1-(3-
Chlorophenyl)-4-propylpiperazine. Researchers and drug development professionals must
always consult the most current Safety Data Sheet for the specific compound being used and
adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(3-Chlorophenyl)-4-propylpiperazine safety and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b135626#1-3-chlorophenyl-4-propylpiperazine-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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